Cas no 1691670-78-6 (3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal)

• Product Name: 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal
• CAS No: 1691670-78-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5896294
• PubChem ID: 165665362
• Update Time: 2025-10-28

3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal Chemical and Physical Properties

Names and Identifiers

• 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal
• 1691670-78-6
• EN300-1827033

• Inchi： 1S/C9H14N2O/c1-8(2)11-9(4-3-7-12)5-6-10-11/h5-8H,3-4H2,1-2H3
• InChI Key： GZYIVJSYYCBMBD-UHFFFAOYSA-N
• SMILES： O=CCCC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal

Latest Research Briefing on 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal (CAS: 1691670-78-6) in Chemical Biology and Pharmaceutical Applications

3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal (CAS: 1691670-78-6) is a pyrazole-based aldehyde derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its utility in medicinal chemistry, focusing on its role as a building block for more complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel JAK3 inhibitors. The research team utilized 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal to develop a series of compounds showing significant selectivity for JAK3 over other JAK isoforms, with IC50 values in the low nanomolar range. This selectivity profile suggests potential applications in autoimmune disease treatment with reduced side effects compared to pan-JAK inhibitors.

In the field of anti-inflammatory drug development, a recent patent application (WO2023051234) describes the use of 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal in the synthesis of novel NLRP3 inflammasome inhibitors. The compound's aldehyde functionality allows for efficient conjugation with various hydrazine derivatives, creating a library of compounds with improved pharmacokinetic properties. Preliminary in vivo studies showed promising results in mouse models of gouty arthritis, with significant reduction in IL-1β production.

From a chemical biology perspective, researchers at the Scripps Research Institute have employed 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal as a versatile handle for protein labeling. The compound's pyrazole ring provides excellent stability under physiological conditions, while the aldehyde group enables selective conjugation with hydrazide- or aminooxy-functionalized proteins. This approach has been successfully applied in the development of targeted protein degradation probes, as reported in a 2024 Nature Chemical Biology publication.

The synthetic accessibility of 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal has also been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, continuous-flow synthesis route that achieves >90% yield with excellent purity (>99.5%). This process innovation addresses previous challenges in large-scale production, making the compound more accessible for both academic research and industrial applications.

Looking forward, the unique chemical properties of 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanal (CAS: 1691670-78-6) position it as a valuable scaffold for diverse pharmaceutical applications. Current research directions include its incorporation into PROTAC molecules, development of covalent inhibitors targeting cysteine residues, and exploration of its antimicrobial potential against drug-resistant pathogens. The compound's versatility and the recent methodological improvements in its synthesis suggest it will remain an important tool in medicinal chemistry research for the foreseeable future.